1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride

• CAS No.: 2792186-34-4
• Molecular Formula: C13H13ClFNO
• Molecular Weight: 253.70 g/mol
• IUPAC Name: [2-(2-fluorophenoxy)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C13H12FNO.ClH/c14-11-6-2-4-8-13(11)16-12-7-3-1-5-10(12)9-15;/h1-8H,9,15H2;1H
• InChI Key: QUWPYHJVOBVICE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)OC2=CC=CC=C2F.Cl

Description

1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride is a chemical compound that has garnered interest in various fields of scientific research. This compound is characterized by the presence of a fluorophenoxy group attached to a phenylmethanamine structure, with a hydrochloride salt form. Its unique structure imparts specific chemical properties that make it valuable for research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride typically involves the reaction of 2-fluorophenol with a suitable phenylmethanamine derivative under controlled conditions. The reaction is often carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to ensure high yield and purity. The final product is subjected to rigorous quality control measures to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The fluorophenoxy group can undergo substitution reactions with various nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines. Substitution reactions can result in various substituted derivatives .

Scientific Research Applications

1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Research explores its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• 1-[4-(2-Fluorophenoxy)phenyl]methanaminehydrochloride
• 2-(2-Fluorophenoxy)ethanamine hydrochloride
• 1-(5-Fluoro-2-(4-fluorophenoxy)phenyl)-N-methylmethanamine hydrochloride

Uniqueness

1-[2-(2-Fluorophenoxy)phenyl]methanaminehydrochloride is unique due to its specific fluorophenoxy substitution pattern, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for applications where other similar compounds may not be as effective .